Cas no 313505-13-4 (N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide)

• Product Name: N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide
• CAS No: 313505-13-4
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 5026995
• Update Time: 2025-06-14

N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3,5-dimethoxybenzamide
• Oprea1_866802
• N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide

• Inchi： 1S/C20H20N2O3S/c1-12-5-6-14(7-13(12)2)18-11-26-20(21-18)22-19(23)15-8-16(24-3)10-17(9-15)25-4/h5-11H,1-4H3,(H,21,22,23)
• InChI Key： ZQBUNMLBGIAFSE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=C(C)C=2)N=C1NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 466
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide

Recent Advances in the Study of N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide (CAS: 313505-13-4)

N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide (CAS: 313505-13-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in drug development.

One of the key areas of investigation for N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide has been its role as a modulator of specific biological pathways. Recent in vitro and in vivo studies have demonstrated its ability to interact with certain protein targets, leading to downstream effects that are relevant for the treatment of diseases such as cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a kinase involved in tumor proliferation, suggesting its potential as an anticancer agent.

In addition to its biological activity, researchers have also focused on optimizing the chemical structure of N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide to improve its pharmacokinetic properties. A recent study utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance its solubility and bioavailability while maintaining its therapeutic efficacy. These findings are critical for advancing the compound into preclinical and clinical development stages.

Another significant advancement in the study of this compound is its application in combination therapies. Recent research has explored its synergistic effects with other therapeutic agents, particularly in the context of drug-resistant cancers. For example, a 2024 study demonstrated that N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide enhances the efficacy of standard chemotherapy drugs by overcoming resistance mechanisms, offering a promising strategy for improving treatment outcomes.

Despite these promising findings, challenges remain in the development of N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide as a therapeutic agent. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases, broadening its scope of application.

In conclusion, N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide (CAS: 313505-13-4) represents a promising candidate for drug development, with recent studies highlighting its diverse biological activities and therapeutic potential. Continued research efforts are essential to fully realize its clinical benefits and address the remaining challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the field of chemical biology and medicinal chemistry.